4-Benzoyl-1-indancarboxylic acid

• CAS: 56461-33-7
• Synonyms: 4-benzoyl-1-indancarboxylic acid; TAI 901; TAI-901
• Molecular Formula: C17H14O3
• Molecular Weight: 266.29 g/mol
• SMILES: C1CC2=C(C1C(=O)O)C=CC=C2C(=O)C3=CC=CC=C3
• InChI: InChI=1S/C17H14O3/c18-16(11-5-2-1-3-6-11)14-8-4-7-12-13(14)9-10-15(12)17(19)20/h1-8,15H,9-10H2,(H,19,20)
• InChIKey: FXUBHWHRMVGJOG-UHFFFAOYSA-N

4-Benzoyl-1-indancarboxylic acid (CAS 56461-33-7), also designated TAI-901, is a synthetic 4-aroyl-1-indancarboxylic acid derivative developed as a non-steroidal anti-inflammatory, analgesic, and antipyretic agent. The molecule belongs to the 1-indancarboxylic acid pharmacophore class, in which the 4-aroyl substitution pattern is a critical determinant of biological activity, distinguishing it from 6-substituted and other positional isomers evaluated during the same drug discovery program.

4-Benzoyl-1-indancarboxylic Acid (TAI-901, CAS 56461-33-7): A 4-Aroyl-1-indancarboxylic Acid NSAID Candidate with Documented Pharmacological Differentiation

4-Benzoyl-1-indancarboxylic acid (CAS 56461-33-7), also designated TAI-901, is a synthetic 4-aroyl-1-indancarboxylic acid derivative developed as a non-steroidal anti-inflammatory, analgesic, and antipyretic agent . The molecule belongs to the 1-indancarboxylic acid pharmacophore class, in which the 4-aroyl substitution pattern is a critical determinant of biological activity, distinguishing it from 6-substituted and other positional isomers evaluated during the same drug discovery program . Its computed logP of 2.76 (ACD/Labs), polar surface area of 54 Ų, and zero Rule-of-5 violations indicate favorable drug-like physicochemical properties for small-molecule development .

A 4-aroyl-1-indancarboxylic acid pharmacophore study tool SAR benchmark

B Comparative analgesic pharmacology context across pain models reported R.P. data

C PG biosynthesis inhibition reference with defined potency gap vs indomethacin in vitro assay

• [1] Kawai K, Tamura S, Morimoto S, Ishii H, Kuzuna S. Pharmacology of 4-benzyol-1-indancarboxylic acid (TAI-901) and 4-(4-methylbenzoyl)-1-indancarboxylic acid (TAI-908). Arzneimittelforschung. 1982;32(2):113-7. PMID: 6978140. View Source

Why 4-Benzoyl-1-indancarboxylic Acid Cannot Be Generically Substituted by Closely Related 1-Indancarboxylic Acid Analogs

The 1-indancarboxylic acid scaffold exhibits a sharp structure-activity relationship (SAR) that precludes simple analog substitution. Moving the aroyl group from the 4-position to the 6-position resulted in significantly weaker anti-inflammatory activity , while chemical modifications to the characteristic 4-aroyl-1-indancarboxylic acid framework—including 1-methylation, tetralin ring expansion, and benzyl analog formation—uniformly diminished potency relative to the parent 4-benzoyl compound . Even the closest congener, 4-(4-methylbenzoyl)-1-indancarboxylic acid (TAI-908), displays a quantitatively distinct pharmacological profile across analgesic, anti-inflammatory, and toxicity dimensions as demonstrated in parallel-line assays . Consequently, any attempt to interchange these compounds without direct comparative data introduces unquantified risk of altered efficacy and safety.

! 6-aroyl positional isomers show significantly weaker anti-inflammatory activity; regioisomer mismatch may compromise model endpoints.

! TAI-908 displays a divergent pain-model potency profile (e.g., 2.5× higher in urate arthritic pain); direct substitution may shift assay outcomes.

! Structural modifications (1-methylation, tetralin expansion, benzyl analogs) uniformly diminish activity relative to the parent 4-benzoyl compound.

• [1] Aono T, Araki Y, Imanishi M, Noguchi S. 1-Indancarboxylic acids. II. Synthesis of 4- and 6-aroyl-1-indancarboxylic acids as potential antiinflammatory agents. Chem Pharm Bull (Tokyo). 1978 Apr;26(4):1153-61. PMID: 657405. View Source
• [2] Aono T, Araki Y, Tanaka K, Imanishi M, Noguchi S. 1-Indanacarboxylic acids. III. Chemical modifications of antinflammatory 4-aroyl-1-indancarboxylic acids. Chem Pharm Bull (Tokyo). 1978 May;26(5):1511-21. PMID: 668026. View Source
• [3] Kawai K, Tamura S, Morimoto S, Ishii H, Kuzuna S. Pharmacology of 4-benzyol-1-indancarboxylic acid (TAI-901) and 4-(4-methylbenzoyl)-1-indancarboxylic acid (TAI-908). Arzneimittelforschung. 1982;32(2):113-7. PMID: 6978140. View Source

Quantitative Differentiation Evidence for 4-Benzoyl-1-indancarboxylic Acid (TAI-901) Versus Key Comparators

Analgesic Potency Profile: TAI-901 vs. Indomethacin vs. TAI-908 Across Four Pain Models

In parallel-line assays with indomethacin as the reference standard (R.P. = 1), TAI-901 demonstrated a distinctive analgesic potency spectrum across four nociceptive models, differing from both indomethacin and its closest structural analog TAI-908 . TAI-901 achieved its highest relative potency in the adjuvant arthritic pain model (R.P. 4.4), nearly matching TAI-908 (R.P. 4.7), while in the urate arthritic pain test TAI-908 markedly outperformed TAI-901 (R.P. 7.0 vs. 2.8), indicating pain-model-specific pharmacodynamic divergence .

Analgesic potency profile

Head-to-head comparison

Adjuvant arthritic pain R.P. 4.4 (indomethacin = 1); urate arthritic pain R.P. 2.8. TAI-908: 4.7 and 7.0 respectively.

Supports model-specific analgesic endpoint context; differential profile vs TAI-908 allows mechanistic dissection.

Four pain models, oral administration. Kawai et al. 1982.

Evidence Dimension	Relative analgesic potency (indomethacin = 1) in four pain models
Target Compound Data	TAI-901 R.P.: phenylquinone writhing 1.0; acetic acid writhing 1.7; adjuvant arthritic pain 4.4; urate arthritic pain 2.8
Comparator Or Baseline	Indomethacin R.P. = 1.0 in all models; TAI-908 R.P.: 1.6, 2.0, 4.7, 7.0 respectively
Quantified Difference	TAI-901 achieves 4.4× indomethacin in adjuvant arthritic pain; TAI-908 is 2.5× more potent than TAI-901 in urate arthritic pain (7.0 vs. 2.8)
Conditions	Mouse phenylquinone writhing, mouse acetic acid writhing, rat adjuvant arthritic pain, and rat urate arthritic pain models; oral administration

Why This Matters

A user selecting TAI-901 for analgesic studies gains a compound with validated, model-specific potency data that enables rational experimental design across pain indications, and the differential profile versus TAI-908 allows mechanistic dissection of the 4-methyl substituent contribution.

• [1] Kawai K, Tamura S, Morimoto S, Ishii H, Kuzuna S. Pharmacology of 4-benzyol-1-indancarboxylic acid (TAI-901) and 4-(4-methylbenzoyl)-1-indancarboxylic acid (TAI-908). Arzneimittelforschung. 1982;32(2):113-7. PMID: 6978140. View Source

Prostaglandin Biosynthesis Inhibition: TAI-901 Displays 2.2-Fold Greater Potency than Indomethacin in Renal Medulla Microsomes

In rabbit renal medulla microsomal preparations, TAI-901 inhibited prostaglandin biosynthesis with 2.2 times the potency of indomethacin, while the closely related TAI-908 achieved 2.6 times the potency of indomethacin . This rank order (TAI-908 > TAI-901 > indomethacin) in the PG synthetase assay does not mirror the relative acute anti-inflammatory efficacy profile, indicating that biochemical PG inhibition potency alone does not linearly predict in vivo anti-inflammatory activity for this series .

PG biosynthesis inhibition

Head-to-head comparison

2.2 × indomethacin potency in rabbit renal medulla microsomes. TAI-908: 2.6 ×.

Establishes a moderate-inhibition reference distinct from stronger TAI-908; useful for dose-response assay calibration.

In vitro microsomal assay. Rank order does not linearly predict in vivo anti-inflammatory activity.

Evidence Dimension	Inhibition of prostaglandin biosynthesis (relative to indomethacin)
Target Compound Data	TAI-901: 2.2 times indomethacin potency
Comparator Or Baseline	Indomethacin = 1.0; TAI-908 = 2.6 times indomethacin
Quantified Difference	TAI-901 is 2.2-fold more potent than indomethacin; TAI-908 is 2.6-fold, representing an 18% greater inhibition by TAI-908 relative to TAI-901
Conditions	Microsomes from rabbit renal medulla; in vitro enzyme inhibition assay

Why This Matters

For investigators studying the PG biosynthesis pathway or screening for COX inhibitors, TAI-901 provides a validated reference compound with a defined 2.2× potency gap versus indomethacin, offering a moderate-inhibition control distinct from the stronger TAI-908 for dose-response comparisons.

• [1] Kawai K, Tamura S, Morimoto S, Ishii H, Kuzuna S. Pharmacology of 4-benzyol-1-indancarboxylic acid (TAI-901) and 4-(4-methylbenzoyl)-1-indancarboxylic acid (TAI-908). Arzneimittelforschung. 1982;32(2):113-7. PMID: 6978140. View Source

Acute Toxicity Margin: TAI-901 Is 3.8-Fold (Rat) and 7.1-Fold (Mouse) Less Toxic than Indomethacin

Acute oral toxicity studies in male rats and mice revealed that TAI-901 was 1/3.8 and 1/7.1 as toxic as indomethacin, respectively, representing a substantial safety margin improvement over the clinical NSAID . Notably, TAI-908 was even less toxic (1/16.7 and 1/12.5 as toxic as indomethacin in rats and mice), demonstrating that the 4-methyl substitution on the benzoyl ring further attenuates acute toxicity beyond the level achieved by TAI-901 . This establishes a clear toxicity-efficacy trade-off within the 4-aroyl series that must inform compound selection depending on whether the primary goal is maximal safety margin or a specific analgesic/potency profile.

Acute toxicity margin

Head-to-head comparison

1/3.8 × (male rat) and 1/7.1 × (mouse) as toxic as indomethacin. TAI-908 further reduced toxicity.

Provides an intermediate-toxicity benchmark for therapeutic index mapping; supports toxicity-efficacy trade-off analysis.

Acute oral toxicity in rodents. Kawai et al. 1982.

Evidence Dimension	Acute oral toxicity (relative to indomethacin = 1.0)
Target Compound Data	TAI-901: 1/3.8 (male rat), 1/7.1 (mouse) as toxic as indomethacin
Comparator Or Baseline	Indomethacin = 1.0; TAI-908: 1/16.7 (rat), 1/12.5 (mouse)
Quantified Difference	TAI-901 is 3.8× less toxic than indomethacin in rats; TAI-908 is 4.4× less toxic than TAI-901 in rats (1/16.7 vs. 1/3.8)
Conditions	Acute oral toxicity in male rats and male mice; endpoints not specified in abstract

Why This Matters

Procurement decisions for in vivo pharmacology or early toxicology programs should weigh this toxicity data: TAI-901 offers a defined, intermediate-safety benchmark between the more toxic indomethacin and the less toxic TAI-908, allowing selection based on the desired therapeutic window characteristics.

• [1] Kawai K, Tamura S, Morimoto S, Ishii H, Kuzuna S. Pharmacology of 4-benzyol-1-indancarboxylic acid (TAI-901) and 4-(4-methylbenzoyl)-1-indancarboxylic acid (TAI-908). Arzneimittelforschung. 1982;32(2):113-7. PMID: 6978140. View Source

Positional Isomerism (4-Aroyl vs. 6-Aroyl) Determines Anti-Inflammatory Activity: The 4-Substitution Is Indispensable

Systematic synthesis and evaluation of isomeric 4-aroyl- and 6-aroyl-1-indancarboxylic acids demonstrated that anti-inflammatory activity strongly favors the 4-aroyl substitution pattern . The 6-aroyl series exhibited significantly weaker anti-inflammatory activity compared to the corresponding 4-aroyl counterparts, establishing that the para relationship between the carboxylic acid-bearing indane ring and the aroyl substituent is a pharmacophoric requirement . As the prototypical 4-benzoyl compound, TAI-901 represents the active regioisomeric class and serves as a reference standard for positional SAR validation.

4- vs 6-aroyl SAR

Class-level inference

4-aroyl-1-indancarboxylic acids show potent anti-inflammatory activity; 6-aroyl isomers exhibit significantly weaker activity.

Essential pharmacophoric requirement; replacing with 6-aroyl analog likely impairs model response. Data to verify for precise fold differences.

Qualitative ranking from Aono et al. 1978, PMID 657405. Quantitative values not extracted.

Evidence Dimension	Anti-inflammatory activity as a function of aroyl substitution position
Target Compound Data	4-Aroyl-1-indancarboxylic acids (including TAI-901): potent anti-inflammatory activity (specific numerical data not available in abstract)
Comparator Or Baseline	6-Aroyl-1-indancarboxylic acids: significantly weaker activity
Quantified Difference	Significantly weaker (qualitative ranking from direct comparative study; precise fold-change data not extracted)
Conditions	In vivo anti-inflammatory screening models (published in Chem Pharm Bull 1978, PMID: 657405)

Why This Matters

Any attempt to replace TAI-901 with a 6-aroyl analog or a non-regiospecific 1-indancarboxylic acid would compromise pharmacological activity, making TAI-901 an essential positive control for SAR campaigns focused on the 4-aroyl pharmacophore.

• [1] Aono T, Araki Y, Imanishi M, Noguchi S. 1-Indancarboxylic acids. II. Synthesis of 4- and 6-aroyl-1-indancarboxylic acids as potential antiinflammatory agents. Chem Pharm Bull (Tokyo). 1978 Apr;26(4):1153-61. PMID: 657405. View Source

Chemical Modification Intolerance: 1-Methylation, Tetralin Homologation, and Benzyl Derivatization All Weaken Activity Relative to TAI-901

A dedicated chemical modification study of 4-aroyl-1-indancarboxylic acids evaluated 1-methylated derivatives, tetralin (ring-expanded) analogs, and benzyl analogs . All modified compounds displayed weaker anti-inflammatory activities than the parent 4-aroyl-1-indancarboxylic acid structure, confirming that the unmodified 1-indancarboxylic acid core with a 4-aroyl substituent represents an activity-maximized scaffold within this chemical series . This multi-point modification intolerance underscores the narrow SAR and positions TAI-901 as a structurally conservative lead that tolerates minimal scaffold perturbation.

Modification intolerance

Class-level inference

1-methylated, tetralin-ring expanded, and benzyl analogs all exhibit weaker anti-inflammatory activity than parent 4-aroyl compound.

Narrow SAR limits scaffold modifications; TAI-901 represents activity-maximized benchmark. Direct substitution may not replicate endpoint response.

Comparative screening, Aono et al. 1978, PMID 668026. Data to verify.

Evidence Dimension	Anti-inflammatory activity of chemically modified 4-aroyl-1-indancarboxylic acid derivatives relative to parent compound
Target Compound Data	Parent 4-aroyl-1-indancarboxylic acid (TAI-901 class): established potent anti-inflammatory activity (reference level)
Comparator Or Baseline	1-Methylated derivatives, tetralin analogs, benzyl analogs: all showed weaker activities
Quantified Difference	Weaker (qualitative ranking across all modification types; quantitative data not available in abstract)
Conditions	Comparative anti-inflammatory screening assays (published in Chem Pharm Bull 1978, PMID: 668026)

Why This Matters

For medicinal chemistry programs using TAI-901 as a starting point for lead optimization, this evidence defines the permissible structural modification space, indicating that scaffold-hopping approaches (tetralin, benzyl series) or simple C1 functionalization are unlikely to yield equipotent compounds, thereby directing resources toward alternative optimization vectors.

• [1] Aono T, Araki Y, Tanaka K, Imanishi M, Noguchi S. 1-Indanacarboxylic acids. III. Chemical modifications of antinflammatory 4-aroyl-1-indancarboxylic acids. Chem Pharm Bull (Tokyo). 1978 May;26(5):1511-21. PMID: 668026. View Source

Validated Application Scenarios for 4-Benzoyl-1-indancarboxylic Acid (TAI-901) Based on Quantitative Comparative Evidence

Reference Compound for 4-Aroyl-1-indancarboxylic Acid SAR and Lead Optimization Campaigns

TAI-901 serves as the definitive positive control and structural reference for structure-activity relationship studies within the 4-aroyl-1-indancarboxylic acid series. The established SAR showing that 6-aroyl positional isomers and chemically modified derivatives (1-methylated, tetralin, benzyl analogs) all exhibit weaker activity makes TAI-901 the activity-maximized benchmark against which new analogs must be compared. Any compound claimed to improve upon this scaffold can be quantitatively benchmarked against TAI-901 using the published parallel-line assay framework developed with indomethacin as the standard .

Analgesic Drug Discovery: Pain-Model-Specific Pharmacological Tool Compound

The documented relative potency profile of TAI-901 across four distinct pain models—phenylquinone writhing (R.P. 1.0), acetic acid writhing (R.P. 1.7), adjuvant arthritic pain (R.P. 4.4), and urate arthritic pain (R.P. 2.8)—enables its use as a calibrated pharmacological tool for pain pathway dissection . The 4.4-fold superiority over indomethacin in adjuvant arthritic pain specifically supports its selection for chronic inflammatory pain models, while the differential profile versus TAI-908 allows for mechanistic studies probing the contribution of the 4-methyl substituent to urate-specific pain modulation.

Preclinical Toxicology and Therapeutic Index Benchmarking

TAI-901 provides a defined intermediate-toxicity reference within the 4-aroyl-1-indancarboxylic acid series, with acute toxicity quantified at 1/3.8 (male rat) and 1/7.1 (mouse) relative to indomethacin . This positions TAI-901 as a comparator for therapeutic index calculations in NSAID development programs, where the toxicity-efficacy relationship can be mapped using indomethacin (most toxic) and TAI-908 (least toxic) as anchors, with TAI-901 representing the midpoint of the safety continuum .

Prostaglandin Biosynthesis Inhibition Assay Standardization

With a validated 2.2-fold greater PG biosynthesis inhibition potency than indomethacin in rabbit renal medulla microsomes , TAI-901 can be employed as a positive control and calibration standard for in vitro COX/PG synthetase inhibition assays. Its defined potency gap relative to both indomethacin (2.2×) and TAI-908 (2.6×) provides a three-point calibration curve for inter-laboratory assay validation and enables detection of assay drift when potency ratios deviate from the published values.

Application

Selection Property

Validation Focus

4-aroyl-1-indancarboxylic acid SAR & lead optimization studies

Pharmacophoric benchmark with defined regioisomeric and modification intolerance profile

Confirm activity retention relative to 4-benzoyl parent; rule out 6-aroyl or scaffold-modified analogs

Pain-model pharmacological tool compound

Model-specific analgesic potency profile across four nociceptive assays

Cross-model potency ranking vs indomethacin and TAI-908; verify adjuvant arthritic and urate pain responses

Preclinical toxicology & therapeutic index benchmarking

Intermediate acute toxicity margin relative to indomethacin (reference) and TAI-908

Map toxicity-efficacy trade-off using indomethacin (most toxic) and TAI-908 (least toxic) as anchors

PG biosynthesis inhibition assay standardization

Defined 2.2× potency gap vs indomethacin in renal medulla microsomes

Use three-point calibration (indomethacin, TAI-901, TAI-908) for assay drift detection and inter-laboratory validation

• [1] Kawai K, Tamura S, Morimoto S, Ishii H, Kuzuna S. Pharmacology of 4-benzyol-1-indancarboxylic acid (TAI-901) and 4-(4-methylbenzoyl)-1-indancarboxylic acid (TAI-908). Arzneimittelforschung. 1982;32(2):113-7. PMID: 6978140. View Source
• [2] Aono T, Araki Y, Imanishi M, Noguchi S. 1-Indancarboxylic acids. II. Synthesis of 4- and 6-aroyl-1-indancarboxylic acids as potential antiinflammatory agents. Chem Pharm Bull (Tokyo). 1978 Apr;26(4):1153-61. PMID: 657405. View Source
• [3] Aono T, Araki Y, Tanaka K, Imanishi M, Noguchi S. 1-Indanacarboxylic acids. III. Chemical modifications of antinflammatory 4-aroyl-1-indancarboxylic acids. Chem Pharm Bull (Tokyo). 1978 May;26(5):1511-21. PMID: 668026. View Source